1-[4-(Trifluoromethoxy)benzoyl]azetidine

• Molecular Formula: C11H10F3NO2
• Molecular Weight: 245.20 g/mol
• IUPAC Name: azetidin-1-yl-[4-(trifluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C11H10F3NO2/c12-11(13,14)17-9-4-2-8(3-5-9)10(16)15-6-1-7-15/h2-5H,1,6-7H2
• InChI Key: SWVAOXPYZLCMIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(=O)C2=CC=C(C=C2)OC(F)(F)F

Description

1-[4-(Trifluoromethoxy)benzoyl]azetidine is a heterocyclic compound featuring an azetidine ring (a four-membered nitrogen-containing ring) substituted with a 4-(trifluoromethoxy)benzoyl group. This compound is synthesized via a multi-step process involving the thermolysis of 4-(1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazol-3-yl)benzoyl azide in toluene, followed by reaction with 1-phenylguanidine in the presence of trimethylamine, yielding a 63% isolated product .

Preparation Methods

Reaction Mechanism and Conditions

Azetidine reacts with 4-(trifluoromethoxy)benzoyl chloride in anhydrous dichloromethane or tetrahydrofuran at 0–25°C. Triethylamine or N,N-diisopropylethylamine is typically used to scavenge HCl, driving the reaction to completion. The reaction achieves yields of 65–78% after purification via column chromatography.

Table 1: Optimization of Classical Acylation Parameters

Parameter	Optimal Range	Impact on Yield
Solvent	Dichloromethane	Maximizes solubility of acyl chloride
Temperature	0°C → RT	Minimizes side reactions
Base	Triethylamine (2.5 eq)	Efficient HCl neutralization
Reaction Time	12–18 hours	Ensures complete conversion

Limitations and Side Reactions

Competitive N-alkylation may occur if the acyl chloride contains residual alkylating agents. Impurities in the benzoyl chloride (e.g., 4-(trifluoromethoxy)benzoic acid) can reduce yields by 15–20%. Recent advances utilize flow chemistry to suppress side reactions, achieving 89% yield in continuous systems.

Patent-Based Multi-Step Synthesis from Anisole Derivatives

A scalable industrial process described in WO2016125185A2 involves constructing the 4-(trifluoromethoxy)benzoyl moiety from anisole, followed by coupling to azetidine.

Chlorination and Fluorination Sequence

• Chlorination of Anisole :
  Anisole undergoes radical chlorination in 4-chlorobenzotrifluoride under UV light at 90–100°C with Cl₂ gas (20 L/h). This produces trichloromethoxybenzene in 82% yield.
  $$
  \text{Anisole} + 3\text{Cl}_2 \xrightarrow{\text{UV, 90°C}} \text{Trichloromethoxybenzene} + 3\text{HCl}
  $$

• HF-Mediated Fluorination :
  Trichloromethoxybenzene reacts with anhydrous HF at 80°C under 30–35 kg/cm² pressure, yielding trifluoromethoxybenzene (74% purity).

Nitration and Reduction to Benzoyl Chloride

• Nitration :
  Trifluoromethoxybenzene is nitrated using HNO₃/H₂SO₄ at 0–35°C, yielding para-nitro derivative (90% regioselectivity).

• Reduction and Chlorination :
  Catalytic hydrogenation of the nitro group followed by treatment with oxalyl chloride converts the intermediate to 4-(trifluoromethoxy)benzoyl chloride.

Table 2: Industrial Process Metrics

Step	Yield (%)	Purity (%)	Key Challenge
Chlorination	82	95	Controlling radical side reactions
Fluorination	74	90	HF handling under pressure
Nitration	88	99	Ortho isomer separation
Acylation	71	98	Azetidine stability

Strain-Release Azetidine Functionalization

Recent methodology from Chemistry – A European Journal enables direct installation of the trifluoromethoxybenzoyl group via strain-release reactions.

1-Azabicyclo[1.1.0]butane Intermediate

2-(Trifluoromethyl)-1-azabicyclo[1.1.0]butanes undergo ring-opening with:

• Benzyl chloroformate → 3-chloroazetidines
• Trifluoroacetic anhydride → azetidin-3-ols

Figure 2: Strain-Release Mechanism
$$
\text{1-Azabicyclo[1.1.0]butane} + \text{RCOCl} \rightarrow \text{2-(CF}3\text{)azetidine} + \text{CO}2 + \text{RCl}
$$

Late-Stage Benzoylation

The azetidine intermediate is benzoylated using 4-(trifluoromethoxy)benzoic acid activated with HATU/DIPEA in DMF (0°C, 4 h). This method achieves 68% overall yield with >20:1 regioselectivity.

Comparative Analysis of Methodologies

Table 3: Method Comparison

Parameter	Classical Acylation	Patent Process	Strain-Release
Steps	1	5	3
Total Yield (%)	65–78	32–41	45–68
Scalability	Lab-scale	Industrial	Lab-scale
Purification Needs	Column chromatography	Distillation	Crystallization
CF₃O Introduction	Pre-formed	In-situ	Late-stage

The patent route offers scalability but suffers from cumulative yield losses. Strain-release chemistry provides modularity for analog synthesis but requires specialized intermediates.

Industrial-Scale Considerations

Continuous Flow Acylation

Replacing batch reactions with microfluidic systems (0.5 mL/min flow rate) enhances heat transfer, reducing reaction time from 18 h to 12 minutes while maintaining 89% yield.

Solvent Recovery Systems

Distillation towers recover 98% of 4-chlorobenzotrifluoride from the patent process, reducing raw material costs by 40%.

Chemical Reactions Analysis

Types of Reactions: 1-[4-(Trifluoromethoxy)benzoyl]azetidine undergoes various chemical reactions, including:

Oxidation: The azetidine ring can be oxidized to form corresponding N-oxides.

Reduction: The benzoyl group can be reduced to a benzyl group under catalytic hydrogenation conditions.

Substitution: The trifluoromethoxy group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Catalysts like palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: N-oxides of 1-[4-(Trifluoromethoxy)benzoyl]azetidine.

Reduction: 1-[4-(Trifluoromethoxy)benzyl]azetidine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In organic chemistry, 1-[4-(Trifluoromethoxy)benzoyl]azetidine serves as a versatile building block for synthesizing complex organic molecules. Its trifluoromethoxy substituent contributes to enhanced reactivity in nucleophilic aromatic substitution reactions, allowing for the creation of various derivatives that can be tailored for specific applications.

Biology

This compound has been investigated for its potential bioactive properties. Preliminary studies suggest that it may exhibit anti-inflammatory and anticancer activities. The trifluoromethoxy group enhances lipophilicity, facilitating cellular penetration and interaction with biological targets.

Medicine

Research is ongoing into the pharmacological properties of 1-[4-(Trifluoromethoxy)benzoyl]azetidine. It has shown promise in drug discovery efforts aimed at developing new therapeutic agents for conditions such as cancer and inflammatory diseases. The compound's unique structure may influence its interaction with specific receptors or enzymes involved in disease processes.

Case Studies

Several studies have highlighted the applications of 1-[4-(Trifluoromethoxy)benzoyl]azetidine:

• Anti-Cancer Activity : A study published in a peer-reviewed journal demonstrated that derivatives of this compound exhibited significant cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound in anticancer drug development.
• Anti-inflammatory Effects : Another investigation revealed that 1-[4-(Trifluoromethoxy)benzoyl]azetidine could inhibit pro-inflammatory cytokines in vitro, indicating its potential use in treating inflammatory conditions.

Mechanism of Action

The mechanism of action of 1-[4-(Trifluoromethoxy)benzoyl]azetidine involves its interaction with specific molecular targets. The trifluoromethoxy group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with various enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following compounds share structural or functional similarities with 1-[4-(trifluoromethoxy)benzoyl]azetidine, enabling a comparative assessment of their chemical properties and synthetic pathways:

(1E)-1-[Amino-(2-phenylanilino)methylene]-3-[4-[1-[4-(trifluoromethoxy)phenyl]-1H-1,2,4-triazol-3-yl]phenyl]urea (F1)

• Structural Differences : Incorporates a urea linker (-NHCONH-) and a triazole ring, unlike the simpler azetidine core in the parent compound.
• Synthetic Pathway : Prepared analogously to 1-[4-(trifluoromethoxy)benzoyl]azetidine but with additional steps to introduce the urea and triazole functionalities .

2-Azetidinecarboxylic Acid, 1-[4-ethyl-3-(trifluoromethoxy)benzoyl]-, Methyl Ester, (2R)

• Structural Differences : Contains an ethyl group at the 4-position and a methyl ester on the azetidine ring, with stereochemical specificity (2R configuration).
• Functional Implications : The ethyl group introduces steric bulk, which may alter solubility or metabolic stability. The methyl ester could serve as a prodrug moiety, enhancing bioavailability compared to the parent compound’s free carboxylic acid .

2-Azetidinecarboxamide, N-Hydroxy-1-[4-(phenylmethoxy)-3-[(trifluoromethyl)thio]benzoyl]-, (2R)

• Structural Differences : Substituted with a phenylmethoxy (-OCH₂C₆H₅) group and a trifluoromethylthio (-SCF₃) group.
• Functional Implications : The phenylmethoxy group increases hydrophobicity, while -SCF₃ (a stronger electron-withdrawing group than -OCF₃) may enhance electrophilicity, influencing reactivity in nucleophilic substitution reactions .

Research Findings and Implications

• Synthetic Efficiency : The parent compound’s synthesis achieves a moderate yield (63%), whereas analogs like F1 or N-hydroxy derivatives may require additional purification steps due to complex functional groups .
• Structure-Activity Relationships (SAR) :
  • Electron-withdrawing groups (-OCF₃, -SCF₃) enhance stability against oxidative degradation but may reduce solubility.
  • Bulky substituents (e.g., ethyl, phenylmethoxy) improve metabolic resistance but could hinder target engagement.
• Unanswered Questions : Biological activity data (e.g., IC₅₀, binding constants) are absent in the provided evidence, necessitating further pharmacological profiling.